Cas no 66794-11-4 (3,5-Dimethylthioanisole)

• Product Name: 3,5-Dimethylthioanisole
• CAS No: 66794-11-4
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD03789167
• CID: 1718657
• PubChem ID: 2758662
• Update Time: 2025-04-21

3,5-Dimethylthioanisole Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-(methylsulfanyl)benzene
• 3.5-Xylylbenzoat
• (3,5-Dimethyl-phenyl)-methyl-sulfid
• 5-Methylmercapto-m-xylol
• AC1L6PJF
• 3,5-dimethylphenyl methyl sulfide
• 3,5-dimethylthioanisole
• benzoic acid-(3,5-dimethyl-phenyl ester)
• AR-1E9774
• CTK5A3772
• (3,5-dimethylphenyl)(methyl)sulfane
• AC1Q60RJ
• NSC68835
• (3,5-dimethyl-phenyl)-methyl sulfide
• (3,5-Dimethylphenyl)benzoat
• 3,5-dimethylphenyl benzoate
• Benzoesaeure-&lt
• 3,5-dimethyl-phenylester&gt
• Benzoesaeure-(3,5-dimethyl-phenylester)
• 1,3-dimethyl-5-methylsulfanyl-benzene
• Benzoesaeure-< 3,5-dimethyl-phenylester>
• CS-0319608
• SY272106
• 1,3-dimethyl-5-methylsulfanylbenzene
• E89704
• AKOS006278381
• MFCD03789167
• 3,5-Dimethylthiophenol, S-methyl-
• 66794-11-4
• SCHEMBL1145430
• 3,5-Dimethylthioanisole

• MDL： MFCD03789167
• Inchi： 1S/C9H12S/c1-7-4-8(2)6-9(5-7)10-3/h4-6H,1-3H3
• InChI Key： ZHRCEGLNBBUOOS-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 152.06606
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers